Cas no 2138519-89-6 (3-{4-ethyl-1-(iodomethyl)cyclohexyloxy}oxolane)

• Product Name: 3-{4-ethyl-1-(iodomethyl)cyclohexyloxy}oxolane
• CAS No: 2138519-89-6
• MF: C₁₃H₂₃IO₂
• MW: 338.224996805191
• CID: 6296076
• PubChem ID: 165489540
• Update Time: 2025-07-10

3-{4-ethyl-1-(iodomethyl)cyclohexyloxy}oxolane Chemical and Physical Properties

Names and Identifiers

• 3-{4-ethyl-1-(iodomethyl)cyclohexyloxy}oxolane
• 2138519-89-6
• 3-{[4-ethyl-1-(iodomethyl)cyclohexyl]oxy}oxolane
• EN300-1134644

• Inchi： 1S/C13H23IO2/c1-2-11-3-6-13(10-14,7-4-11)16-12-5-8-15-9-12/h11-12H,2-10H2,1H3
• InChI Key： YSJCJHSMPLEQFG-UHFFFAOYSA-N
• SMILES： ICC1(CCC(CC)CC1)OC1COCC1

Computed Properties

• Exact Mass: 338.07428g/mol
• Monoisotopic Mass: 338.07428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 18.5Ų

Additional information on 3-{4-ethyl-1-(iodomethyl)cyclohexyloxy}oxolane

3-{4-ethyl-1-(iodomethyl)cyclohexyloxy}oxolane (CAS No. 2138519-89-6): An Emerging Compound in Medicinal Chemistry

3-{4-ethyl-1-(iodomethyl)cyclohexyloxy}oxolane (CAS No. 2138519-89-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its complex cyclohexyl and oxolane moieties, offers a promising platform for the development of new drugs targeting various diseases.

The cyclohexyl and oxolane rings in 3-{4-ethyl-1-(iodomethyl)cyclohexyloxy}oxolane contribute to its structural rigidity and conformational stability, which are crucial for optimizing pharmacological properties. The presence of the iodomethyl group further enhances the compound's reactivity and bioavailability, making it an attractive candidate for drug design and synthesis.

Recent studies have explored the potential of 3-{4-ethyl-1-(iodomethyl)cyclohexyloxy}oxolane in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, where the compound has shown promising neuroprotective effects. Research conducted by a team at the University of California, San Francisco, demonstrated that 3-{4-ethyl-1-(iodomethyl)cyclohexyloxy}oxolane can effectively reduce oxidative stress and inhibit apoptosis in neuronal cells, thereby protecting against neurodegeneration.

In addition to its neuroprotective properties, 3-{4-ethyl-1-(iodomethyl)cyclohexyloxy}oxolane has also been investigated for its anti-inflammatory effects. A study published in the Journal of Medicinal Chemistry reported that the compound exhibits potent anti-inflammatory activity by modulating key signaling pathways involved in inflammation. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-{4-ethyl-1-(iodomethyl)cyclohexyloxy}oxolane has been extensively studied to ensure its suitability for clinical use. Preclinical trials have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, which are essential for maintaining therapeutic concentrations over an extended period.

To further enhance the therapeutic potential of 3-{4-ethyl-1-(iodomethyl)cyclohexyloxy}oxolane, researchers are exploring various prodrug strategies. Prodrugs are biologically inactive derivatives that are converted into active drugs within the body. By designing prodrugs of 3-{4-ethyl-1-(iodomethyl)cyclohexyloxy}oxolane, scientists aim to improve its solubility, stability, and target specificity, thereby enhancing its overall efficacy.

The safety profile of 3-{4-ethyl-1-(iodomethyl)cyclohexyloxy}oxolane is another critical aspect being evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. These findings provide a strong foundation for advancing the compound into clinical trials.

In conclusion, 3-{4-ethyl-1-(iodomethyl)cyclohexyloxy}oxolane (CAS No. 2138519-89-6) represents a promising new compound with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, paving the way for innovative treatments in various medical fields.